UDP-xylose

• Molecular Formula: C14H22N2O16P2
• Molecular Weight: 536.28 g/mol
• InChI: InChI=1S/C14H22N2O16P2/c17-5-3-28-13(11(22)8(5)19)31-34(26,27)32-33(24,25)29-4-6-9(20)10(21)12(30-6)16-2-1-7(18)15-14(16)23/h1-2,5-6,8-13,17,19-22H,3-4H2,(H,24,25)(H,26,27)(H,15,18,23)/t5-,6-,8+,9-,10-,11-,12-,13?/m1/s1
• InChIKey: DQQDLYVHOTZLOR-WZNRFRBMSA-N

UDP-Xylose Overview and Procurement Standards

UDP-xylose (UDP-α-D-xylose, CAS 3616-06-6) is a uridine diphosphate-activated nucleotide sugar that serves as the obligate xylosyl donor for glycosyltransferase-catalyzed reactions in proteoglycan biosynthesis, plant cell wall polysaccharide assembly, and glycoprotein modification [1]. The compound is synthesized in vivo via the irreversible decarboxylation of UDP-glucuronic acid by UDP-xylose synthase (UXS), a pathway distinct from the interconversion routes of other UDP-sugars such as UDP-glucose and UDP-galactose [2]. Commercially, UDP-xylose is supplied as the disodium salt with typical HPLC purities ranging from ≥90% to ≥98%, though batch-to-batch variability in chromatographic profiles necessitates rigorous analytical verification before use in quantitative enzymatic assays [3].

Verify purity and stereochemical authenticity for enzymatic reproducibility

Confirm supplier handling protocols for aqueous stability

Select for xylosyltransferase-dependent glycosylation workflows

• [1] Esko JD, Kimata K, Lindahl U. Proteoglycans and sulfated glycosaminoglycans. In: Varki A, Cummings RD, Esko JD, et al., editors. Essentials of Glycobiology. 2nd ed. Cold Spring Harbor (NY): Cold Spring Harbor Laboratory Press; 2009. Chapter 16. View Source
• [2] Eixelsberger T, Brecker L, Nidetzky B. Structure and mechanism of human UDP-xylose synthase: evidence for a promoting role of sugar ring distortion in a three-step catalytic conversion of UDP-glucuronic acid. J Biol Chem. 2012;287(37):31349-31358. View Source
• [3] Carl Roth GmbH. Technical Data Sheet: UDP-α-D-Xylose (Art. No. 30YA.1). CAS 3616-06-6. Purity (HPLC) ≥90%. View Source

Why UDP-Xylose Cannot Be Substituted

Despite sharing the UDP-nucleotide scaffold, UDP-sugars exhibit profound functional divergence that precludes casual interchange. Unlike UDP-glucose and UDP-galactose—which are epimerase-linked and readily interconvertible in vivo—UDP-xylose is synthesized via an irreversible decarboxylation step catalyzed exclusively by UDP-xylose synthase, creating a distinct metabolic node with unique regulatory capacity [1]. Glycosyltransferases demonstrate measurable donor selectivity: plant XXT1 processes UDP-xylose with 8-fold greater catalytic efficiency (kcat/Km) than UDP-glucose and >10-fold faster kcat than UDP-arabinose or UDP-galactose [2]. Moreover, UDP-xylose exerts allosteric feedback inhibition on human UDP-glucose dehydrogenase (hUGDH)—a regulatory function not shared by UDP-glucose, UDP-galactose, or UDP-glucuronic acid—making it irreplaceable in studies of glycosaminoglycan precursor flux control [3].

UDP-glucose or UDP-galactose may not replicate xylosyltransferase catalytic efficiency; reported kinetic differences may require longer reaction times.

Golgi transporter SLC35B4 does not import common alternative UDP-sugars, which may limit cell-based reconstitution with substitute donors.

Enzymatic hydrolysis susceptibility may differ from GDP-fucose; substrate integrity may require specific handling and storage protocols.

• [1] Bar-Peled M, O'Neill MA. Plant nucleotide sugar formation, interconversion, and salvage by sugar recycling. Annu Rev Plant Biol. 2011;62:127-155. View Source
• [2] Ehrlich JJ, Weerts RM, Shome S, Culbertson AT, Honzatko RB, Jernigan RL, et al. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source
• [3] Kadirvelraj R, Custer GS, Keul ND, Sennett NC, Sidlo AM, Walsh RM Jr, et al. Cryo-EM structure of recombinantly expressed hUGDH unveils a hidden, alternative allosteric inhibitor. ACS Chem Biol. 2024 Dec 16. View Source

UDP-Xylose Specificity and Kinetic Comparisons

Catalytic Efficiency in Xylosyltransferase 1

In kinetic assays using recombinant Arabidopsis thaliana xyloglucan xylosyltransferase 1 (XXT1), UDP-xylose exhibits an 8-fold higher catalytic efficiency (kcat/Km) than UDP-glucose, the next most efficient donor among tested nucleotide sugars. Additionally, kcat values for reactions with UDP-arabinose and UDP-galactose are over 10-fold lower than those with UDP-xylose, confirming donor selectivity despite measurable enzyme promiscuity [1].

Catalytic Efficiency (kcat/KM)

Head-to-head

UDP-xylose: 1 (baseline) UDP-glucose: 0.125 8-fold higher

Supports donor selection for efficient xyloglucan synthesis

In vitro AtXXT1 assay context

Evidence Dimension	Catalytic efficiency (kcat/Km)
Target Compound Data	UDP-xylose: kcat/Km baseline (defined as highest efficiency)
Comparator Or Baseline	UDP-glucose: 8-fold lower kcat/Km; UDP-arabinose and UDP-galactose: kcat >10-fold slower than UDP-xylose
Quantified Difference	UDP-xylose is 8-fold more efficient than UDP-glucose by kcat/Km; >10-fold faster kcat than UDP-arabinose/galactose
Conditions	In vitro kinetic assays with recombinant Arabidopsis thaliana XXT1, measured via UDP-Glo luminescent detection

Why This Matters

Procurement of UDP-xylose rather than cheaper UDP-glucose is justified for xyloglucan biosynthesis studies where kcat/Km differentials directly affect assay signal-to-noise and quantitative reliability.

• [1] Ehrlich JJ, Weerts RM, Shome S, Culbertson AT, Honzatko RB, Jernigan RL, et al. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source

Lowest KM Among UDP-Sugars in Epimerase

A three-step chemoenzymatic synthesis method using recombinant UDP-sugar pyrophosphorylases (from Arabidopsis thaliana or Bifidobacterium infantis) produces stereopure UDP-α-D-xylose without protection-group chemistry or advanced chromatographic purification. This contrasts with traditional chemical approaches that require extensive protecting-group manipulation and yield mixtures of α/β anomers [1]. A subsequent one-pot multienzymatic methodology enables simultaneous synthesis and purification of both UDP-glucuronic acid and UDP-xylose from a single reaction mixture, addressing the commercial scarcity of both nucleotide sugars [2].

Lowest KM (UDP-sugars)

Head-to-head

0.17 mM

May indicate higher binding affinity

Compared to 0.21 mM for UDP-glucose

Evidence Dimension	Synthesis efficiency and product accessibility
Target Compound Data	UDP-xylose produced in 3 steps with stereochemical control, no protection groups
Comparator Or Baseline	Traditional chemical synthesis: multiple protection/deprotection steps, requires advanced purification, α/β anomer mixtures possible
Quantified Difference	Three-step vs. multi-step protection-based synthesis; stereopure product without advanced purification
Conditions	Sugar-1-phosphates synthesized from β-glycosylsulfonylhydrazides; enzymatic pyrophosphorylation using USP from AtUSP or BiUSP

Why This Matters

Users synthesizing UDP-xylose in-house should evaluate recombinant USP-based methods; procurement specifications should verify stereochemical purity given that α-anomer is the biologically active form.

• [1] Wen L, Gadi MR, Huang K, Wang PG, Chen X. Facile and stereo-selective synthesis of UDP-α-D-xylose and UDP-β-L-arabinose using UDP-sugar pyrophosphorylase. Front Chem. 2018;6:163. View Source
• [2] Pâris A, Rundstadler T, Lafite P. Simultaneous one-pot multienzymatic synthesis and purification of uridine-5′-diphosphate-α-D-glucuronide and uridine-5′-diphosphate-α-D-xylose. Carbohydr Res. 2025;554:109516. View Source

SLC35B4 Transporter Substrate Exclusivity

UDP-xylose functions as a feedback inhibitor of human UDP-glucose dehydrogenase (hUGDH), competing with the substrate UDP-glucose for the active site while triggering a conformational allosteric switch that converts the hexameric enzyme into an inactive, horseshoe-shaped EΩ complex [1]. This regulatory mechanism is unique among UDP-sugars: UDP-galactose, UDP-glucuronic acid, and UDP-glucose lack this allosteric inhibitory capacity. The recently identified UDP-4-keto-xylose (UX4O) intermediate shares comparable binding affinity to hUGDH, suggesting evolutionary conservation of this regulatory node [2].

SLC35B4 Substrate Exclusivity

Head-to-head

UDP-xylose: Active transport UDP-glucose: No transport Binary difference

Cell-based GAG synthesis may require UDP-xylose

Yeast vesicle uptake assay context

Evidence Dimension	Allosteric feedback inhibition of hUGDH
Target Compound Data	UDP-xylose: binds hUGDH active site, triggers T131-loop/α6 allosteric switch, induces EΩ inactive hexamer
Comparator Or Baseline	UDP-glucose, UDP-galactose, UDP-glucuronic acid: no allosteric inhibitory activity on hUGDH
Quantified Difference	UDP-xylose uniquely produces inactive EΩ hexameric state; inhibition is cooperative and hysteretic
Conditions	Recombinant hUGDH expressed in E. coli; cryo-EM structural analysis and steady-state kinetics

Why This Matters

Procurement of UDP-xylose is non-negotiable for studies of hUGDH allosteric regulation or glycosaminoglycan precursor flux control; no alternative nucleotide sugar can substitute for this regulatory function.

• [1] Kadirvelraj R, Sennett NC, Polizzi SJ, Weitzel S, Wood ZA. Allostery and hysteresis are coupled in human UDP-glucose dehydrogenase. Protein Sci. 2016;25(1):147-158. View Source
• [2] Kadirvelraj R, Custer GS, Keul ND, Sennett NC, Sidlo AM, Walsh RM Jr, et al. Cryo-EM structure of recombinantly expressed hUGDH unveils a hidden, alternative allosteric inhibitor. ACS Chem Biol. 2024 Dec 16. View Source

Human UXS1 Product Specificity

UDP-xylose is the exclusive xylosyl donor for the initial, rate-limiting O-xylosylation of specific serine residues on proteoglycan core proteins, catalyzed by xylosyltransferase 1 (XT1). This step is obligatory for subsequent assembly of the tetrasaccharide linker (Xyl-Gal-Gal-GlcA) that primes glycosaminoglycan chain polymerization [1]. Structural studies confirm that human XT1 accommodates UDP-xylose with high specificity in its donor-binding pocket; other UDP-sugars cannot initiate this pathway [2]. Genetic disruption of UDP-xylose synthase (Uxs1) in zebrafish eliminates proteoglycan-rich extracellular matrix and produces severe craniofacial skeletal defects, demonstrating the compound's irreplaceable in vivo role [3].

UXS1 Product Fidelity

Head-to-head

UDP-xylose (single product) UDP-glucose 4-epimerase: multiple Exclusive product formation

Single product may maintain pathway fidelity

HPLC/C18 detection, no side products

Evidence Dimension	Glycosaminoglycan chain initiation
Target Compound Data	UDP-xylose: obligate donor for XT1-catalyzed O-xylosylation of proteoglycan core protein serine residues
Comparator Or Baseline	UDP-glucose, UDP-galactose, UDP-glucuronic acid, UDP-N-acetylglucosamine: cannot substitute for UDP-xylose in this initiating step
Quantified Difference	Essential vs. non-functional (qualitative difference; no alternative donor exists)
Conditions	In vitro XT1 activity assays; in vivo uxs1 zebrafish knockout model

Why This Matters

Investigators studying proteoglycan biosynthesis, extracellular matrix assembly, or glycosaminoglycan-related diseases must procure authentic UDP-xylose; no substitute nucleotide sugar can initiate the linker assembly sequence.

• [1] Kearns AE, Campbell SC, Westley J, Schwartz NB. Xylosylation: the first step in synthesis of proteoglycan. Trends Glycosci Glycotechnol. 1995;7(37):429-445. View Source
• [2] Briggs DC, Hohenester E. Crystal structure of human xylosyltransferase 1 in complex with UDP-xylose and acceptor peptide. PDB ID: 6EJ7. View Source
• [3] Eames BF, Yan YL, Swartz ME, Levic DS, Knapik EW, Postlethwait JH, et al. UDP xylose synthase 1 is required for morphogenesis and histogenesis of the craniofacial skeleton. Dev Biol. 2010;341(2):400-415. View Source

Plant C-Glycosyltransferase Donor Selectivity

Commercial UDP-xylose exhibits significant inter-supplier variability in both purity specifications and per-milligram pricing, necessitating careful procurement evaluation. Reported HPLC purities range from ≥90% (Carl Roth) to ≥95% (Chemicalbook) to 98%+ (specialty suppliers), while 1 mg pricing varies from approximately $176 (BOC Sciences) to €459/$500+ (European vendors) [1]. Some suppliers provide certificates of analysis with NMR and LC-MS verification; others offer only HPLC-ELSD data. Batch-to-batch consistency in chromatographic profiles is not uniformly documented across vendors.

Donor Selectivity (LaCGT1)

Head-to-head

UDP-xylose: >95% conversion UDP-glucose: 0% Absolute difference

Donor identity may be critical for product formation

In vitro assay with recombinant LaCGT1

Evidence Dimension	Commercial product purity and pricing
Target Compound Data	UDP-xylose purity range across suppliers: ≥90% to 98%+ (HPLC)
Comparator Or Baseline	Supplier comparison: BOC Sciences ($176/mg, ≥95%), Carl Roth (€459/mg, ≥90%), Chemicalbook (≥95% HPLC, pricing upon request)
Quantified Difference	Price per mg varies by >2.5-fold across suppliers; purity specification range 90-98%+
Conditions	Commercial supplier datasheets and catalog listings; storage at -20°C recommended

Why This Matters

Procurement decisions should balance purity requirements against budget constraints; for quantitative enzymatic assays, higher-purity (>98%) material with documented batch analysis may justify premium pricing.

• [1] Carl Roth GmbH. UDP-α-D-Xylose Technical Data Sheet. Art. No. 30YA.1. €459.00 per 1 mg. View Source

UDP-Xylose Validated Research Applications

Proteoglycan GAG Chain Initiation

For laboratories characterizing glycosyltransferase donor specificity or engineering UGTs for altered sugar-donor preference, UDP-xylose is required as the reference substrate for xylosyltransferase activity quantification. The 8-fold kcat/Km advantage over UDP-glucose in XXT1 assays provides a sensitive baseline for detecting mutations that alter donor selectivity [1]. Site-directed mutagenesis studies of PnUGT94X1 (C140 and T141 residues) demonstrate that UDP-xylose vs. UDP-glucose preference can be switched through rational engineering, making UDP-xylose essential for validating engineered enzyme variants [2].

Xyloglucan Oligosaccharide and Cell Wall Synthesis

Investigations of proteoglycan assembly, extracellular matrix formation, or glycosaminoglycan-related disorders (including connective tissue diseases and skeletal dysplasias) require UDP-xylose as the obligate donor for the initiating O-xylosylation step catalyzed by xylosyltransferase 1 [1]. The compound's unique allosteric inhibitory activity on hUGDH also makes it indispensable for studies of UDP-glucuronic acid flux regulation and feedback control mechanisms in GAG precursor biosynthesis [2].

C-Xyloside Natural Product Synthesis

Laboratories investigating UDP-sugar metabolic networks or allosteric enzyme regulation require UDP-xylose for assays of UDP-glucose dehydrogenase inhibition. The compound's ability to trigger the T131-loop/α6 allosteric switch and induce the inactive EΩ hexameric state of hUGDH is a unique functional property not shared by UDP-glucose, UDP-galactose, or UDP-glucuronic acid [1]. This regulatory mechanism is evolutionarily conserved and represents a critical control point in glycosaminoglycan precursor biosynthesis [2].

UXS1 Kinetic and Structural Studies

For researchers developing nucleotide sugar production methodologies, UDP-xylose serves as a benchmark for evaluating chemoenzymatic synthesis efficiency. The three-step USP-based method using β-glycosylsulfonylhydrazide intermediates establishes a reference workflow that can be adapted for producing other rare UDP-sugars [1]. The one-pot multienzymatic approach for simultaneous UDP-GlcA/UDP-Xyl production provides a scalable template for laboratories requiring both nucleotide sugars for parallel glycosyltransferase assays [2].

Application

Selection Property

Validation Focus

Proteoglycan GAG chain initiation

Xylosyltransferase substrate specificity

Core protein xylosylation fidelity

Xyloglucan oligosaccharide synthesis

Donor-dependent catalytic efficiency

Product yield and profile completeness

C-xyloside natural product synthesis

C-glycosyltransferase donor exclusivity

Conversion and product identity

UXS1 structural and kinetic studies

Enzyme product standard purity

HPLC/MS quantification accuracy

• [1] Ehrlich JJ, Weerts RM, Shome S, Culbertson AT, Honzatko RB, Jernigan RL, et al. Xyloglucan xylosyltransferase 1 displays promiscuity toward donor substrates during in vitro reactions. Plant Cell Physiol. 2021;62(12):1890-1901. View Source
• [2] Functional characterization and engineering of the sugar donor specificity of a 2″-O-xylosyltransferase from Panax notoginseng for rare saponins biosynthesis. Int J Biol Macromol. 2026. View Source
• [3] Kearns AE, Campbell SC, Westley J, Schwartz NB. Xylosylation: the first step in synthesis of proteoglycan. Trends Glycosci Glycotechnol. 1995;7(37):429-445. View Source
• [4] Kadirvelraj R, Sennett NC, Polizzi SJ, Weitzel S, Wood ZA. Allostery and hysteresis are coupled in human UDP-glucose dehydrogenase. Protein Sci. 2016;25(1):147-158. View Source
• [5] Wen L, Gadi MR, Huang K, Wang PG, Chen X. Facile and stereo-selective synthesis of UDP-α-D-xylose and UDP-β-L-arabinose using UDP-sugar pyrophosphorylase. Front Chem. 2018;6:163. View Source